2-[3-(4-morpholinylmethyl)-2,4-dioxo-1,3-thiazolidin-5-yl]-N-phenylacetamide

• IUPAC Name: 2-[3-(morpholin-4-ylmethyl)-2,4-dioxo-1,3-thiazolidin-5-yl]-N-phenylacetamide
• InChI: InChI=1S/C16H19N3O4S/c20-14(17-12-4-2-1-3-5-12)10-13-15(21)19(16(22)24-13)11-18-6-8-23-9-7-18/h1-5,13H,6-11H2,(H,17,20)
• InChI Key: NCNMEKNRPULIBY-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CN2C(=O)C(SC2=O)CC(=O)NC3=CC=CC=C3
• Molecular Formula: C16H19N3O4S
• Molecular Weight: 349.4 g/mol

Description

2-[3-(4-morpholinylmethyl)-2,4-dioxo-1,3-thiazolidin-5-yl]-N-phenylacetamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug design, and biochemical research. The compound is also known as PPARγ agonist, as it acts as an agonist to the peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor that plays a crucial role in regulating glucose and lipid metabolism.

Mechanism of Action

The mechanism of action of 2-[3-(4-morpholinylmethyl)-2,4-dioxo-1,3-thiazolidin-5-yl]-N-phenylacetamide involves its interaction with PPARγ receptors. PPARγ is a nuclear receptor that regulates the expression of genes involved in glucose and lipid metabolism. Upon binding to the receptor, the compound induces a conformational change that allows for the recruitment of co-activators and subsequent gene transcription. This leads to the activation of various metabolic pathways that result in improved insulin sensitivity, reduced inflammation, and enhanced lipid metabolism.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[3-(4-morpholinylmethyl)-2,4-dioxo-1,3-thiazolidin-5-yl]-N-phenylacetamide have been extensively studied in both in vitro and in vivo models. The compound has been shown to improve insulin sensitivity, reduce inflammation, and promote lipid metabolism, which are all crucial factors in the development of metabolic disorders such as type 2 diabetes and obesity. Additionally, the compound has been shown to have anti-cancer properties, as it inhibits the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[3-(4-morpholinylmethyl)-2,4-dioxo-1,3-thiazolidin-5-yl]-N-phenylacetamide in lab experiments include its ability to activate PPARγ receptors, which makes it a useful tool for studying the role of these receptors in various metabolic pathways. Additionally, the compound's anti-inflammatory and anti-cancer properties make it a promising candidate for further research in these areas. However, the limitations of using this compound in lab experiments include its potential toxicity and limited solubility, which can affect its efficacy and limit its use in certain applications.

Future Directions

There are several future directions for research on 2-[3-(4-morpholinylmethyl)-2,4-dioxo-1,3-thiazolidin-5-yl]-N-phenylacetamide. One potential area of research is the development of more potent and selective PPARγ agonists that can be used as drug candidates for the treatment of metabolic disorders. Additionally, further research is needed to fully understand the compound's anti-inflammatory and anti-cancer properties and their potential applications in these areas. Finally, the compound's potential toxicity and limited solubility need to be addressed to improve its efficacy and expand its use in various applications.

Synthesis Methods

The synthesis of 2-[3-(4-morpholinylmethyl)-2,4-dioxo-1,3-thiazolidin-5-yl]-N-phenylacetamide involves a series of chemical reactions that require specific reagents and conditions. The most commonly used method for synthesizing this compound involves the condensation of 4-morpholinylmethyl-2,4-thiazolidinedione with N-phenylglycine in the presence of acetic anhydride and a catalyst such as pyridine or triethylamine. The resulting product is then purified through various chromatographic techniques to obtain the final compound in its pure form.

Scientific Research Applications

2-[3-(4-morpholinylmethyl)-2,4-dioxo-1,3-thiazolidin-5-yl]-N-phenylacetamide has been extensively studied for its potential applications in various scientific fields. One of the most significant applications of this compound is in medicinal chemistry, where it is being investigated as a potential drug candidate for the treatment of various metabolic disorders, including type 2 diabetes, obesity, and dyslipidemia. The compound's ability to activate PPARγ receptors has been shown to improve insulin sensitivity, reduce inflammation, and promote lipid metabolism, making it a promising target for drug development.